Cas no 29786-44-5 (1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile)

1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile structure
29786-44-5 structure
Product Name:1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
CAS No:29786-44-5
MF:C12H10F3N
MW:225.209713459015
MDL:MFCD11036721
CID:1034567
PubChem ID:21901934
Update Time:2025-09-28

1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
    • 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
    • 1-[4-(Trifluoromethyl)phenyl]-cyclobutanecarbonitrile
    • AK131320
    • KB-08857
    • RL03028
    • SureCN626219
    • C12H10F3N
    • DTXSID10619768
    • TS-03209
    • CS-0215619
    • EN300-267165
    • MFCD11036721
    • 1-(4-Trifluoromethyl-phenyl)-cyclobutanecarbonitrile
    • AKOS016014825
    • SCHEMBL626219
    • A924868
    • SY214311
    • J-503216
    • DB-290717
    • 1-[4-(Trifluoromethyl)phenyl]cyclobutanecarbonitrile
    • 29786-44-5
    • 1-(4-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile
    • MDL： MFCD11036721
    • Inchi： 1S/C12H10F3N/c13-12(14,15)10-4-2-9(3-5-10)11(8-16)6-1-7-11/h2-5H,1,6-7H2
    • InChI Key： MFKULHDHOJHBAX-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C1(C#N)CCC1)(F)F

Computed Properties

  • Exact Mass: 225.07653381g/mol
  • Monoisotopic Mass: 225.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8Ų

1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile Pricemore >>

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abcr
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1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile; .
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abcr
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1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:29786-44-5)1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
Order Number:A924868
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:41
Price ($):336.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:29786-44-5)1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
A924868
Purity:99%
Quantity:5g
Price ($):336.0
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